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Compound of Interest

Compound Name: Schisanlignone C

Cat. No.: B13773464

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Schisanlignone C, a lignan
compound isolated from plants of the Schisandra genus. This document consolidates its
chemical identity, and available biological data, and outlines relevant experimental
methodologies.

Chemical Identity

Schisanlignone C is a naturally occurring lignan.[1][2] Its fundamental chemical and physical
properties are summarized below.
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Property Value Source
CAS Number 144606-83-7 (11121131141
Molecular Formula C23H2607 [4]
Molecular Weight 414.5 g/mol [4]

Purity >98% (Commercially available) [4]
Physical Description Powder [3]

N Chloroform, Dichloromethane,
Solubility [2]
Ethyl Acetate, DMSO, Acetone

Store at -20°C under an inert
atmosphere or at 2-8°C,

Storage ) ]
protected from air and light.[3]

[4]

While a definitive IUPAC name for Schisanlignone C is not readily available in the searched
literature, its structure has been elucidated through spectral analysis.[1]

Biological Activity and Signaling Pathways

Lignans isolated from Schisandra chinensis (SCL) have demonstrated significant anti-
inflammatory properties.[5] These effects are primarily attributed to the modulation of key
inflammatory signaling pathways, including the nuclear factor-kappa B (NF-kB) and mitogen-
activated protein kinase (MAPK) pathways.[5][6]

Anti-inflammatory Effects

Studies on RAW264.7 macrophages stimulated with lipopolysaccharide (LPS) have shown that
SCL can significantly suppress the production of pro-inflammatory mediators.[5]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.biocrick.com/Schisanlignone-C-BCN3629.html
https://www.screenlib.com/Schisanlignone-C-92723.html
https://coompo.com/compounds/Schisanlignone+C+C4783.html
https://dev.usbio.net/biochemicals/582934/schisanlignone-c
https://dev.usbio.net/biochemicals/582934/schisanlignone-c
https://dev.usbio.net/biochemicals/582934/schisanlignone-c
https://dev.usbio.net/biochemicals/582934/schisanlignone-c
https://coompo.com/compounds/Schisanlignone+C+C4783.html
https://www.screenlib.com/Schisanlignone-C-92723.html
https://coompo.com/compounds/Schisanlignone+C+C4783.html
https://dev.usbio.net/biochemicals/582934/schisanlignone-c
https://www.benchchem.com/product/b13773464?utm_src=pdf-body
https://www.biocrick.com/Schisanlignone-C-BCN3629.html
https://www.mdpi.com/1420-3049/23/12/3319?type=check_update&version=1
https://www.mdpi.com/1420-3049/23/12/3319?type=check_update&version=1
https://pubmed.ncbi.nlm.nih.gov/20238486/
https://www.mdpi.com/1420-3049/23/12/3319?type=check_update&version=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13773464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Mediator Effect of SCL Treatment

Nitric Oxide (NO) Significant reduction in release
Prostaglandin E2 (PGE2) Significant reduction in release
Interleukin-13 (IL-1) Dose-dependent inhibition of production
Interleukin-6 (IL-6) Dose-dependent inhibition of production
Tumor Necrosis Factor-a (TNF-a) Dose-dependent inhibition of production
Monocyte Chemoattractant Protein-1 (MCP-1) Suppression of secretion

RANTES (CCL5) Suppression of secretion

Macrophage Inflammatory Protein-1a (MIP-1a) Suppression of secretion

This inhibition is associated with the downregulation of inducible nitric oxide synthase (iNOS)
and cyclooxygenase-2 (COX-2) expression.[5]

Modulation of Signaling Pathways

The anti-inflammatory effects of Schisandra lignans are mediated through the inhibition of
critical signaling cascades.

» NF-kB Pathway: Lignans have been shown to target the NF-kB signaling pathway.[7][8] SCL
treatment suppresses the phosphorylation of IkB kinase (IKKa/@3) and the inhibitor of NF-kB
(IkB-a), which in turn prevents the nuclear translocation of the p65 subunit of NF-kB.[5] This
inhibition ultimately leads to a decrease in the expression of pro-inflammatory genes.[5]

 MAPK Pathway: SCL treatment effectively blocks the phosphorylation of key MAPK
molecules, including p38, extracellular signal-regulated kinase (ERK), and c-Jun N-terminal
kinase (JNK).[5] The MAPK pathway is crucial for the activation of transcription factors like
activator protein-1 (AP-1), which is also involved in the inflammatory response.[5]

o PI3K/Akt Pathway: The phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is another
target. SCL has been observed to decrease the phosphorylation of Akt, a downstream
protein of PI3K that plays a role in the LPS-induced activation of the NF-kB pathway.[5]
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o TBK1/IRF3 Pathway: SCL treatment also leads to a decrease in the phosphorylation of
TANK-binding kinase 1 (TBK1) and interferon regulatory factor 3 (IRF3), key components of
the type | interferon response.[5]

Below is a representative diagram of the NF-kB signaling pathway, which is a key target of
Schisandra lignans.
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Start: Investigate
Schisanlignone C

Quality Control:
- Purity (HPLC)
- Structure (NMR)

Cytotoxicity Assay
(e.g., MTT on RAW264.7)

Determine Non-toxic
Concentration Range

Anti-inflammatory Assay:
- Stimulate cells (LPS)
- Treat with Schisanlignone C

- NO (Griess Assay)

- Cytokines (ELISA)

Measure Inflammatory Mediators:
- Western Blot for p-p65, p-p38, et

Signaling Pathway Analysis: )
C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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